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Compound of Interest

Compound Name: Ozagrel hydrochloride

Cat. No.: B1139521 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage, handling, and use of

Ozagrel hydrochloride powder in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for Ozagrel hydrochloride
powder?

A1: For long-term stability, Ozagrel hydrochloride powder should be stored at -20°C for up to

3 years.[1] It is also acceptable to store it desiccated at room temperature for up to one year.[2]

Q2: How should I store solutions of Ozagrel hydrochloride?

A2: Prepared solutions of Ozagrel hydrochloride can be stored at -20°C for up to one month

or at -80°C for up to one year.[1] It is advisable to aliquot the stock solutions to prevent

repeated freeze-thaw cycles.[1]

Q3: In which solvents is Ozagrel hydrochloride soluble?

A3: Ozagrel hydrochloride is soluble in water, DMSO, and ethanol.[1][2][3]

Q4: Are there any specific handling precautions I should take when working with Ozagrel
hydrochloride powder?
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A4: Yes, it is important to avoid the formation of dust and aerosols.[4] Use in a well-ventilated

area and wear appropriate personal protective equipment (PPE), including gloves and eye

protection.[4][5] Avoid contact with skin and eyes.[4]

Q5: Is Ozagrel hydrochloride sensitive to moisture?

A5: Yes, some sources recommend storing the powder in a desiccated environment or tightly

sealed under argon, which suggests sensitivity to moisture.[2][6] Moisture-absorbing DMSO

can reduce its solubility.[1]

Storage and Solubility Data
Proper storage and handling are crucial for maintaining the integrity and activity of Ozagrel
hydrochloride. The following tables summarize the key quantitative data for storage conditions

and solubility.

Table 1: Recommended Storage Conditions for Ozagrel Hydrochloride

Form Temperature Duration Additional Notes

Powder Room Temperature Up to 1 year Store desiccated.[2]

-20°C Up to 3 years
For long-term storage.

[1]

2-8°C Stable for 2 years
Store under inert gas

(nitrogen or argon).[7]

Solution -20°C Up to 1 month

Avoid repeated

freeze-thaw cycles.[1]

[2]

-80°C Up to 1 year
Aliquot to avoid

freeze-thaw cycles.[1]

Table 2: Solubility of Ozagrel Hydrochloride
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Solvent Concentration

Water Soluble to 100 mM

Up to 25 mg/mL[2]

>10 mg/mL

>20 mg/mL

53 mg/mL (200.21 mM)[3]

DMSO 53 mg/mL (200.21 mM)[1][3]

>10 mg/mL

Ethanol 53 mg/mL (200.21 mM)[3]

Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of Ozagrel
hydrochloride powder.

Issue 1: Powder appears discolored or clumped.

Possible Cause: Improper storage, leading to moisture absorption or degradation.

Solution:

Verify that the storage conditions match the recommendations (see Table 1).

If stored at room temperature, ensure the container was tightly sealed and stored in a

desiccator.

Consider using a fresh vial of the compound for critical experiments.

If discoloration is significant, it is recommended to discard the powder as its purity may be

compromised.

Issue 2: Difficulty dissolving the powder.
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Possible Cause 1: The solvent has absorbed moisture (especially relevant for DMSO).[1]

Solution 1: Use fresh, anhydrous solvent.

Possible Cause 2: The concentration being prepared is too high for the chosen solvent.

Solution 2:

Refer to the solubility data in Table 2 to ensure you are within the soluble range.

Try gentle warming or vortexing to aid dissolution.

If the desired concentration is near the solubility limit, consider preparing a slightly more

dilute stock solution.

Possible Cause 3: The powder has degraded due to improper storage.

Solution 3: If the powder is old or has been stored improperly, it may have degraded,

affecting its solubility. Use a fresh vial if possible.

Issue 3: Inconsistent experimental results.

Possible Cause 1: Degradation of the Ozagrel hydrochloride stock solution.

Solution 1:

Ensure that stock solutions are stored correctly (see Table 1) and are within the

recommended storage duration.

Avoid repeated freeze-thaw cycles by preparing and storing aliquots.[1]

Prepare fresh stock solutions for critical experiments.

Possible Cause 2: Inaccurate concentration of the prepared solution.

Solution 2:

Recalibrate the balance used for weighing the powder.
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Ensure complete dissolution of the powder before making final dilutions.

Verify the calculations for molarity and dilution.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock Solution

Materials:

Ozagrel hydrochloride powder (MW: 264.71 g/mol )

Sterile, deionized water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

1. Weigh out 26.47 mg of Ozagrel hydrochloride powder using a calibrated analytical

balance.

2. Transfer the powder to a sterile tube.

3. Add 1 mL of sterile, deionized water to the tube.

4. Vortex the tube until the powder is completely dissolved. Gentle warming may be applied if

necessary.

5. For long-term storage, aliquot the solution into smaller volumes and store at -20°C or

-80°C.

Protocol 2: Assessment of Powder Stability

Objective: To assess the stability of Ozagrel hydrochloride powder under different storage

conditions.
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Materials:

Ozagrel hydrochloride powder

HPLC system with a suitable column (e.g., C18)

Appropriate mobile phase (to be determined based on analytical method development)

Analytical balance

Multiple storage environments (e.g., desiccator at room temperature, -20°C freezer,

controlled humidity chamber).

Procedure:

1. Establish a baseline (Time 0) by dissolving a freshly opened sample of Ozagrel
hydrochloride in a suitable solvent and analyzing its purity via HPLC.

2. Aliquot the powder into several vials.

3. Store the vials under the different conditions to be tested.

4. At predetermined time points (e.g., 1, 3, 6, 12 months), retrieve a vial from each storage

condition.

5. Prepare a solution of the stored powder and analyze its purity by HPLC.

6. Compare the purity at each time point to the baseline to determine the extent of

degradation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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